Cas no 108321-99-9 (D-Ribulose 5-phosphate disodium salt)

D-Ribulose 5-phosphate disodium salt is a phosphorylated sugar derivative that serves as a key intermediate in the pentose phosphate pathway and Calvin cycle. This compound is widely utilized in biochemical research, particularly in studies involving carbohydrate metabolism, enzymatic assays, and metabolic pathway analysis. Its high purity and stability make it suitable for in vitro applications, including enzyme kinetics and substrate specificity investigations. The disodium salt form enhances solubility in aqueous solutions, facilitating its use in buffer systems. As a critical substrate for transketolase and other metabolic enzymes, it provides researchers with a reliable tool for elucidating cellular energy and biosynthetic processes.

D-Ribulose 5-phosphate disodium salt structure

108321-99-9 structure

Product Name:D-Ribulose 5-phosphate disodium salt

CAS No:108321-99-9

MF:C₅H₉Na₂O₈P

MW:274.073465108871

CID:127955

PubChem ID:15756092

Update Time:2025-06-10

D-Ribulose 5-phosphate disodium salt Chemical and Physical Properties

Names and Identifiers

- D-Ribofuranose,5-(dihydrogen phosphate), disodium salt (9CI)
- disodium,[(2R,3R)-2,3,5-trihydroxy-4-oxopentyl] phosphate
- D-RIBULOSE 5-PHOSPHATE DISODIUM SALT
- D-Ribulose 5-phosphate sodium salt
- disodium [(2R,3R)-2,3,5-trihydroxy-4-oxo-pentyl] phosphate
- ru-5-p
- RU-5-P SODIUM SALT
- D-ribulose 5-phosphate sodium
- ribulose-5-phosphate sodium salt
- D-Ribulose 5-phosphate sodium salt, >=90%
- DTXSID40578016
- disodium;[(2R,3R)-2,3,5-trihydroxy-4-oxopentyl] phosphate
- 108321-99-9
- D-Ribulose 5-phosphate disodium salt, >=96% (TLC)
- Disodium 5-O-phosphonato-D-ribulose
- Sodium (2R,3R)-2,3,5-trihydroxy-4-oxopentyl phosphate
- NBEPTNUBEFMKAU-CIFXRNLBSA-L
- D-Ribulose 5-phosphate disodium salt
- Inchi： 1S/C5H11O8P.2Na/c6-1-3(7)5(9)4(8)2-13-14(10,11)12;;/h4-6,8-9H,1-2H2,(H2,10,11,12);;/q;2*+1/p-2/t4-,5+;;/m1../s1
- InChI Key： NBEPTNUBEFMKAU-CIFXRNLBSA-L
- SMILES： P(=O)([O-])([O-])OC[C@H]([C@H](C(CO)=O)O)O.[Na+].[Na+]

Computed Properties

Exact Mass: 273.98304280g/mol
Monoisotopic Mass: 273.98304280g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 222
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 150Å²

Experimental Properties

Solubility: H2O: 50 mg/mL, clear, light yellow
PSA: 159.99000
LogP: -1.74470

D-Ribulose 5-phosphate disodium salt Security Information

WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26-36-24/25-22
FLUKA BRAND F CODES：3-10-21
Hazardous Material Identification：
Risk Phrases：36/37/38
Safety Term：Hazard Codes XiRisk Statements 36/37/38Safety Statements 26-36-24/25-22WGK Germany 3F 3-10-21
Storage Condition：−20°C

D-Ribulose 5-phosphate disodium salt Pricemore >>

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